4-carbamoylfuran-3-carboxylic acid
Overview
Description
4-Carbamoylfuran-3-carboxylic acid is a compound that incorporates a carboxyl functional group . The carboxyl group is named after the carbonyl and a hydroxyl group that are attached to the same carbon . The carbon and oxygen in the carbonyl are both sp2 hybridized, which gives a carbonyl group a basic trigonal shape .
Synthesis Analysis
The synthesis of carboxylic acids often involves oxidations . Two other useful procedures for preparing carboxylic acids involve hydrolysis of nitriles and carboxylation of organometallic intermediates . Both methods require two steps, but are complementary in that the nitrile intermediate in the first procedure is generated by a SN2 reaction, in which cyanide anion is a nucleophilic precursor of the carboxyl group .
Molecular Structure Analysis
The molecular formula of 4-carbamoylfuran-3-carboxylic acid is C6H5NO4 . The carbon and oxygen in the carbonyl are both sp2 hybridized, which gives a carboxylic acid a trigonal planar shape (around the carbonyl carbon) making the bond angles roughly 120 degrees . A resonance structure exists where one of the lone pairs of the hydroxyl oxygen (OH) is conjugated with the pi bond system of the carbonyl group .
Chemical Reactions Analysis
Carboxylic acids are not reactive enough to undergo nucleophilic addition directly, but their reactivity is greatly enhanced in the presence of a strong acid such as HCl or H2SO4 . The mineral acid protonates the carbonyl-group oxygen atom, thereby giving the carboxylic acid a positive charge and rendering it much more reactive toward nucleophiles .
Physical And Chemical Properties Analysis
Carboxylic acids are organic compounds which incorporate a carboxyl functional group, CO2H . The name carboxyl comes from the fact that a carbonyl and a hydroxyl group are attached to the same carbon . The carbon and oxygen in the carbonyl are both sp2 hybridized which give a carbonyl group a basic trigonal shape .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-carbamoylfuran-3-carboxylic acid can be achieved through a multi-step process involving the conversion of starting materials into intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "Furan", "Ethyl chloroformate", "Ammonia", "Sodium hydroxide", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Water", "Ethanol" ], "Reaction": [ "Step 1: Furan is reacted with ethyl chloroformate in the presence of sodium hydroxide to form ethyl 2-chloro-3-oxobutanoate.", "Step 2: Ethyl 2-chloro-3-oxobutanoate is then reacted with ammonia in ethanol to form ethyl 2-amino-3-oxobutanoate.", "Step 3: Ethyl 2-amino-3-oxobutanoate is hydrolyzed with hydrochloric acid to form 2-amino-3-oxobutanoic acid.", "Step 4: 2-amino-3-oxobutanoic acid is cyclized with sodium bicarbonate to form 4-carbamoylfuran-3-carboxylic acid.", "Step 5: The final product is isolated and purified through recrystallization using water and sodium chloride." ] } | |
CAS RN |
23268-22-6 |
Product Name |
4-carbamoylfuran-3-carboxylic acid |
Molecular Formula |
C6H5NO4 |
Molecular Weight |
155.1 |
Purity |
95 |
Origin of Product |
United States |
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